Cas no 36043-87-5 (Benzenemethanaminium,N,N,N,a-tetramethyl-, bromide (9CI))

• Product Name: Benzenemethanaminium,N,N,N,a-tetramethyl-, bromide (9CI)
• CAS No: 36043-87-5
• MF: C₁₁H₁₈BrN
• MW: 244.171322345734
• CID: 308987
• PubChem ID: 22451
• Update Time: 2025-04-19

Benzenemethanaminium,N,N,N,a-tetramethyl-, bromide (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanaminium,N,N,N,a-tetramethyl-, bromide (9CI)
• trimethyl-(1-phenylethyl)ammonium bromide
• alpha-Phenylethyl-trimethylammonium bromide
• Ammonium, alpha-phenylethyltrimethyl-, bromide
• N,N,N-trimethyl-2-phenylethanaminium bromide
• Trimethyl(alpha-methylbenzyl)ammonium bromide
• N,N,N-Trimethyl-2-phenylethan-1-aminium bromide
• beta-Phenylethyl-trimethylammonium bromide
• 36043-87-5
• Trimethylphenethylammonium bromide
• AMMONIUM, PHENETHYLTRIMETHYL-, BROMIDE
• EINECS 252-844-6
• SCHEMBL11788520
• Phenethyltrimethylammonium bromide
• Benzeneethanaminium, N,N,N-trimethyl-, bromide
• DTXSID30957452
• 6068-85-5
• N,N,N-Trimethylbenzeneethanaminium bromide
• Ammonium, trimethylphenethyl-, bromide

• Inchi： 1S/C11H18N.BrH/c1-12(2,3)10-9-11-7-5-4-6-8-11;/h4-8H,9-10H2,1-3H3;1H/q+1;/p-1
• InChI Key： ZOMFHATVODXRID-UHFFFAOYSA-M
• SMILES： [Br-].[N+](C)(C)(C)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 243.062262
• Monoisotopic Mass: 243.062262
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C